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Compound of Interest

Compound Name: Naphthalene green

Cat. No.: B577255 Get Quote

Introduction

Naphthalene Green V, also known as Acid Green 1, is a synthetic dye traditionally utilized in

histology for staining cytoplasm and collagen in fixed tissue preparations. While its primary

application is in static, post-mortem analysis, its properties as an anionic dye lend it to potential

use as a vital stain for live-cell imaging. Its utility in this context is analogous to other

membrane exclusion dyes like Trypan Blue. The fundamental principle rests on the integrity of

the plasma membrane: healthy, live cells possess intact membranes that actively exclude the

dye, while dead or dying cells with compromised membranes allow the dye to enter and stain

the cytoplasm green.[1] This makes Naphthalene Green V a simple, cost-effective tool for

assessing cell viability using brightfield microscopy.

It is critical to distinguish the dye Naphthalene Green V from the polycyclic aromatic

hydrocarbon naphthalene. Naphthalene is a toxic compound that has been studied for its

cytotoxic effects, which involve metabolic activation and can lead to cell death.[2][3][4]

Naphthalene Green V is a distinct chemical entity, and its application as a vital stain is based

on membrane permeability, not the specific cytotoxic mechanisms of naphthalene.

Principle of Action

The application of Naphthalene Green V as a vital stain is based on the principle of membrane

integrity.[5]
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Live Cells: Healthy cells maintain a robust and intact plasma membrane, which acts as a

selective barrier. These cells prevent the passive influx of Naphthalene Green V into the

cytoplasm.[6] Consequently, live cells remain unstained and appear bright and refractile

under a light microscope.

Dead Cells: Cells undergoing necrosis or late-stage apoptosis lose their membrane integrity.

[1] The compromised membrane becomes permeable, allowing Naphthalene Green V to

passively diffuse into the cell and bind to intracellular proteins, resulting in a distinct green

coloration of the cytoplasm.

This differential staining allows for the direct visualization and quantification of live versus dead

cells in a population.

Quantitative Data and Properties
The following tables summarize the key properties of Naphthalene Green V and

recommended parameters for its use as a vital stain.

Table 1: Physicochemical Properties of Naphthalene Green V

Property Value

Synonyms Acid Green 1, Naphthalene Green G

Molecular Formula C₃₇H₃₄N₂Na₂O₁₀S₃

Molecular Weight 808.85 g/mol

Appearance Dark green powder

Absorbance Max (λmax) ~635 nm

| Solubility | Water |

Table 2: Recommended Parameters for Cell Viability Assay

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b577255?utm_src=pdf-body
https://fcslaboratory.com/live-dead-measurement-and-cell-viability/
https://www.procellsystem.com/resources/cell-culture-academy/master-these-techniques-to-distinguish-live-and-dead-cells-1983
https://www.benchchem.com/product/b577255?utm_src=pdf-body
https://www.benchchem.com/product/b577255?utm_src=pdf-body
https://www.benchchem.com/product/b577255?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b577255?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Recommendation Notes

Stock Solution Conc. 1% (w/v) in PBS or saline
Filter-sterilize and store at
4°C.

Working Conc. 0.05% - 0.2% (w/v)
Optimal concentration may

vary by cell type.

Incubation Time 3 - 5 minutes
Prolonged incubation may be

toxic to live cells.

Cell Suspension Single-cell suspension

Ensure cells are well-

dispersated for accurate

counting.

| Imaging System | Brightfield Microscope | No fluorescence capability is required. |

Experimental Protocols
Protocol 1: Preparation of Naphthalene Green V Staining
Solution
Materials:

Naphthalene Green V powder

Phosphate-Buffered Saline (PBS), pH 7.4

0.22 µm syringe filter

Sterile tubes

Procedure:

Prepare 1% Stock Solution:

Weigh 100 mg of Naphthalene Green V powder.

Dissolve in 10 mL of sterile PBS to create a 1% (w/v) solution.
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Vortex thoroughly until the dye is completely dissolved.

Sterilize the solution by passing it through a 0.22 µm syringe filter into a sterile tube.

Store the stock solution at 4°C, protected from light.

Prepare 0.1% Working Solution:

Dilute the 1% stock solution 1:10 in sterile PBS. For example, add 100 µL of 1% stock

solution to 900 µL of sterile PBS.

The working solution should be prepared fresh before each use.

Protocol 2: Cell Viability Assessment using Naphthalene
Green V
Materials:

Cell culture (adherent or suspension)

Naphthalene Green V Working Solution (e.g., 0.1%)

Trypsin-EDTA (for adherent cells)

Complete culture medium

Hemocytometer or automated cell counter

Brightfield microscope

Procedure:

Prepare Cell Suspension:

For suspension cells: Gently pipette the cell culture to ensure a homogeneous

suspension.

For adherent cells: Wash cells with PBS, then add Trypsin-EDTA and incubate until cells

detach. Neutralize the trypsin with complete culture medium and gently pipette to create a
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single-cell suspension.

Cell Staining:

Transfer a known volume of the cell suspension (e.g., 90 µL) to a microcentrifuge tube.

Add an equal volume of the Naphthalene Green V working solution (e.g., 90 µL of 0.1%

solution for a final concentration of 0.05%).

Gently mix by pipetting up and down.

Incubate at room temperature for 3-5 minutes.

Cell Counting and Imaging:

Immediately after incubation, load 10-20 µL of the stained cell suspension into a

hemocytometer.

Place the hemocytometer on the stage of a brightfield microscope.

Count the cells in the central grid. Distinguish between:

Live cells: Unstained, bright, and refractile.

Dead cells: Stained green.

Calculate Viability:

Calculate the percentage of viable cells using the following formula:

% Viability = (Number of Live Cells / Total Number of Cells) x 100

Visualizations
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Caption: Principle of Naphthalene Green V vital staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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